4-methyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]thiophene-2-carboxamide

• IUPAC Name: 4-methyl-N-[oxan-4-yl(thiophen-2-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H19NO2S2/c1-11-9-14(21-10-11)16(18)17-15(13-3-2-8-20-13)12-4-6-19-7-5-12/h2-3,8-10,12,15H,4-7H2,1H3,(H,17,18)
• InChI Key: RJUQCQDBDBZXLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NC(C2CCOCC2)C3=CC=CS3
• Molecular Formula: C16H19NO2S2
• Molecular Weight: 321.5 g/mol

Description

Synthesis Analysis

Thiophene derivatives, such as MOXT, are synthesized through various methods. One common method is the condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald reaction, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of MOXT is complex, with a thiophene ring as one of its main components. Thiophene is a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives like MOXT are diverse. They are essential heterocyclic compounds and show a variety of properties and applications.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• MOXT’s structure includes a thiophene ring, which is a privileged heterocycle. .

Organic Semiconductors and Electronics

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Corrosion Inhibition

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Material Science and OLED Fabrication

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Antimicrobial Properties

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Analgesic and Antitumor Research

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Future Directions

Thiophene-based analogs like MOXT have been fascinating a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the future research directions could involve exploring more about its biological activities and potential applications in medicine.